Cas no 1217501-03-5 (4-(Cyclopropylmethylthio)phenylboronic acid)

4-(Cyclopropylmethylthio)phenylboronic acid structure
1217501-03-5 structure
Product Name:4-(Cyclopropylmethylthio)phenylboronic acid
CAS No:1217501-03-5
MF:C10H13BO2S
MW:208.085021734238
MDL:MFCD12546550
CID:827749
PubChem ID:46739636
Update Time:2025-04-19

4-(Cyclopropylmethylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-((Cyclopropylmethyl)thio)phenyl)boronic acid
    • 4-(Cyclopropylmethylthio)phenylboronic acid
    • [4-(cyclopropylmethylsulfanyl)phenyl]boronic acid
    • CS-0131176
    • Boronic acid, B-[4-[(cyclopropylmethyl)thio]phenyl]-
    • {4-[(Cyclopropylmethyl)sulfanyl]phenyl}boronic acid
    • DTXSID70675229
    • (4-((Cyclopropylmethyl)thio)phenyl)boronicacid
    • 4-[(CYCLOPROPYLMETHYL)SULFANYL]PHENYLBORONIC ACID
    • 1217501-03-5
    • AKOS015840791
    • MFCD12546550
    • DB-367034
    • BS-21063
    • MDL： MFCD12546550
    • Inchi： 1S/C10H13BO2S/c12-11(13)9-3-5-10(6-4-9)14-7-8-1-2-8/h3-6,8,12-13H,1-2,7H2
    • InChI Key： SKUDUPVJZBDKND-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)CC1CC1

Computed Properties

  • Exact Mass: 208.07300
  • Monoisotopic Mass: 208.0729310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.76000
  • LogP: 0.86850

4-(Cyclopropylmethylthio)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Cyclopropylmethylthio)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113445-5g
(4-((Cyclopropylmethyl)thio)phenyl)boronic acid
 1217501-03-5 95%
5g
 $598.50 2023-09-04
Fluorochem
228512-1g
4-((Cyclopropylmethyl)thio)phenyl)boronic acid
 1217501-03-5 95%
1g
 ￡225.00 2022-02-28
Fluorochem
228512-5g
4-((Cyclopropylmethyl)thio)phenyl)boronic acid
 1217501-03-5 95%
5g
 ￡750.00 2022-02-28
Chemenu
CM136456-1g
(4-((Cyclopropylmethyl)thio)phenyl)boronic acid
 1217501-03-5 95+%
1g
 $181 2021-08-05
Chemenu
CM136456-1g
(4-((Cyclopropylmethyl)thio)phenyl)boronic acid
 1217501-03-5 95%+
1g
 $213 2023-03-07
abcr
AB271350-1 g
4-(Cyclopropylmethylthio)phenylboronic acid; 97%
 1217501-03-5
1g
 €348.00 2023-06-22
abcr
AB271350-5 g
4-(Cyclopropylmethylthio)phenylboronic acid; 97%
 1217501-03-5
5g
 €1062.00 2023-06-22
TRC
C991628-100mg
4-(Cyclopropylmethylthio)phenylboronic acid
 1217501-03-5
100mg
 $98.00 2023-05-18
TRC
C991628-250mg
4-(Cyclopropylmethylthio)phenylboronic acid
 1217501-03-5
250mg
 $190.00 2023-05-18
TRC
C991628-500mg
4-(Cyclopropylmethylthio)phenylboronic acid
 1217501-03-5
500mg
 $293.00 2023-05-18

4-(Cyclopropylmethylthio)phenylboronic acid Related Literature

Related Categories

1217501-03-5 (4-(Cyclopropylmethylthio)phenylboronic acid) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.